Sodium 4-decylbenzenesulfonate

Catalog No.
S742745
CAS No.
2627-06-7
M.F
C16H25NaO3S
M. Wt
320.4 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Sodium 4-decylbenzenesulfonate

CAS Number

2627-06-7

Product Name

Sodium 4-decylbenzenesulfonate

IUPAC Name

sodium;4-decylbenzenesulfonate

Molecular Formula

C16H25NaO3S

Molecular Weight

320.4 g/mol

InChI

InChI=1S/C16H26O3S.Na/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(14-12-15)20(17,18)19;/h11-14H,2-10H2,1H3,(H,17,18,19);/q;+1/p-1

InChI Key

RLJSXMVTLMHXJS-UHFFFAOYSA-M

SMILES

CCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]

Synonyms

4-Decylbenzenesulfonic Acid Sodium Salt; p-Decylbenzenesulfonic Acid Sodium Salt; Sodium p-Decylbenzenesulfonate; p-Decylbenzenesulfonic Acid Sodium Salt

Canonical SMILES

CCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]

Isomeric SMILES

CCCCCCCCCCC1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]
Sodium 4-decylbenzenesulfonate (SDBS) is an anionic surfactant widely used as a wetting agent, emulsifier, and solubilizing agent in various industries. It is also known as LAS-Na and Decylbenzenesulfonate Sodium Salt. SDBS is produced by the sulfonation of linear alkylbenzene with sulfuric acid, followed by the neutralization with sodium hydroxide.
SDBS has a molecular formula of C16H22NaO3S and a molecular weight of 348.4 g/mol. It is a white or yellowish powder with a mild odor. SDBS is soluble in water, ethanol, and acetone but insoluble in nonpolar solvents. Its critical micelle concentration (CMC) is approximately 10 mM in water at room temperature. At high concentrations, SDBS can form a gel phase.
SDBS can be synthesized through sulfonation of linear alkylbenzene with sulfuric acid, followed by neutralization with sodium hydroxide. The purity and quality of SDBS can be determined using various techniques, such as high-performance liquid chromatography (HPLC), infrared spectroscopy (IR), and nuclear magnetic resonance (NMR) spectroscopy.
Various analytical methods have been developed to quantify SDBS in different matrices, including water, wastewater, soils, and sediments. These methods include liquid chromatography-mass spectrometry (LC-MS), gas chromatography-mass spectrometry (GC-MS), and colorimetric methods.
SDBS can exhibit toxicity to aquatic organisms, such as fish, plankton, and crustaceans. It can also induce genotoxicity and cytotoxicity in mammalian cells. However, the toxicity of SDBS depends on its concentration, exposure duration, and the type of organism or cells.
In scientific experiments, SDBS should be handled with care due to its potential toxicity. Proper safety measures should be implemented to avoid direct contact, inhalation, or ingestion of SDBS. Personal protective equipment, such as gloves, goggles, and laboratory coats, should be worn during handling and disposal of SDBS.
SDBS has been used in various scientific experiments, such as DNA extraction, protein analysis, and enzyme immobilization. It is also used as a dispersant or stabilizer in nanoparticle synthesis and drug delivery systems.
Current research on SDBS focuses on its environmental fate and transport, toxicity to different organisms, and its applications in nanotechnology and drug delivery. Recent studies have shown that SDBS can enhance the solubility and stability of various drugs and improve their bioavailability.
SDBS has potential implications in various fields of research, including environmental science, material science, and pharmaceuticals. It can be used as a surfactant in soil remediation and oil spill cleanup, as a stabilizer in nanoparticle synthesis, and as a solubilizer in drug delivery systems. SDBS can also be used as a wetting agent and dispersant in various industries, such as textile, paper, and detergent.
Despite its widespread usage and potential applications, SDBS has some limitations, such as its toxicity to aquatic organisms and its high ecotoxicity at high concentrations. Therefore, future research should focus on developing safer and more efficient alternatives to SDBS, such as biodegradable surfactants and green solubilizers. Other future directions include studying the mechanisms of SDBS toxicity and its interactions with different matrices and organisms, as well as exploring new applications of SDBS in biotechnology and nanomedicine.

Color/Form

White solids.

UNII

Y4S9YCM177

GHS Hazard Statements

Not Classified

Pictograms

Irritant

Irritant

Other CAS

2627-06-7
1322-98-1

Wikipedia

Sodium p-decylbenzenesulfonate

Methods of Manufacturing

Sulfonation of alkylbenzene with sulfur trioxide may be accomplished in 30 min by pressing the vaporized sulfate mixed with dry air into the alkylate, and stirring and cooling the mixture. A 90% concn of the linear alkylbenzene sulfonic acids is obtained, the remaining 10% being mainly sodium sulfate. A 98% linear alkylbenzene sulfonic acids product can be obtained from any 90% linear alkylbenzene sulfonic acids products by extraction with an alcohol solution
REACTION OF P-DECYLBENZENE WITH OLEUM (OR SULFUR TRIOXIDE & AIR) FOLLOWED BY REACTION WITH SODIUM HYDROXIDE--COMMERCIAL FEEDSTOCK IS A MIXT OF DECYL- AND/OR OTHER LINEAR ALKYLBENZENES, WHICH PRODUCE SODIUM DECYLBENZENESULFONATE & SODIUM LINEAR ALKYLBENZENESULFONATE MIXTURES

General Manufacturing Information

Benzenesulfonic acid, 4-decyl-, sodium salt (1:1): ACTIVE

Analytic Laboratory Methods

A non-specific test for anionic surfactants, the "methylene blue method" is used to measure water quality. A positive test indicates the amt of methylene blue active substance present. Methylene blue active substance includes linear alkylbenzene sulfonic acids and some degredation products.
THE LINEAR ALKYLBENZENESULFONATE CONTENT OF SEWAGE SAMPLES WAS DETERMINED BY DIFFERENTIAL-PULSE POLAROGRAPHY OF THEIR NITRO DERIVATIVES, METHOD WAS RELIABLE FOR CONCN GREATER THAN OR EQUAL TO 0.5 UG/ML.
EMSLC Method 425.1 "Methylene Blue Active Substances" Colorimetric Determination with a Detection Limit of 0.025 mg/l. /Surfactants/

Interactions

Linear alkylbenzene sulfonic acids rendered linolenic acid (a mutagen) penetrable in bacterial cells Salmonella typhimurium (Ames/Salmonella Assay). /Linear alkylbenzene sulfonic acids/
Synergism reported in the toxic action of parathion (800 ug/l) with the addition of 85% pure C12 linear alkylbenzene sulfonic acids 1,000 ug/l in Fathead minnow. /C12 linear alkylbenzene sulfonic acids/

Dates

Modify: 2023-08-15

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